Cas no 245434-50-8 (Phenol, 4-bromo-5-methyl-2-tricyclo[3.3.1.13,7]dec-1-yl-)

• Product Name: Phenol, 4-bromo-5-methyl-2-tricyclo[3.3.1.13,7]dec-1-yl-
• CAS No: 245434-50-8
• MF: C₁₇H₂₁BrO
• MW: 321.252044439316
• CID: 3919157
• PubChem ID: 11393066
• Update Time: 2025-05-25

Phenol, 4-bromo-5-methyl-2-tricyclo[3.3.1.13,7]dec-1-yl- Chemical and Physical Properties

Names and Identifiers

• Phenol, 4-bromo-5-methyl-2-tricyclo[3.3.1.13,7]dec-1-yl-
• 2-(Adamantan-1-yl)-4-bromo-5-methylphenol
• 2-(1-adamantyl)-4-bromo-5-methylphenol
• SCHEMBL1914338
• 245434-50-8
• WAEAIUSJDSZUKD-UHFFFAOYSA-N

• Inchi： 1S/C17H21BrO/c1-10-2-16(19)14(6-15(10)18)17-7-11-3-12(8-17)5-13(4-11)9-17/h2,6,11-13,19H,3-5,7-9H2,1H3
• InChI Key： WAEAIUSJDSZUKD-UHFFFAOYSA-N
• SMILES： C1(O)=CC(C)=C(Br)C=C1C12CC3CC(CC(C3)C1)C2

Computed Properties

• Exact Mass: 320.07758Da
• Monoisotopic Mass: 320.07758Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 325
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6
• Topological Polar Surface Area: 20.2Ų

Additional information on Phenol, 4-bromo-5-methyl-2-tricyclo[3.3.1.13,7]dec-1-yl-

Phenol, 4-Bromo-5-Methyl-2-Tricyclo[3.3.1.1³,⁷]Dec-1-yl

The compound Phenol, 4-bromo-5-methyl-2-tricyclo[3.3.1.1³,⁷]dec-1-yl (CAS No: 245434-50-8) is a highly specialized organic molecule with a complex structure that has garnered significant attention in the fields of organic chemistry and materials science. This compound belongs to the class of phenolic compounds, characterized by the presence of a hydroxyl group (-OH) attached to an aromatic ring. The tricyclo[3.3.1.1³,⁷]decane moiety adds a unique three-dimensional structure to the molecule, enhancing its stability and potential applications in various industries.

Recent studies have highlighted the importance of phenolic compounds in drug discovery and advanced material synthesis due to their versatile chemical properties and bioactivity. The 4-bromo substitution introduces electron-withdrawing effects, which can influence the molecule's reactivity and selectivity in chemical reactions. Similarly, the 5-methyl group contributes to the molecule's hydrophobicity and stability under varying environmental conditions.

The tricyclo[3.3.1.1³,⁷]decane framework is a bicyclic structure that provides rigidity to the molecule, making it suitable for applications in nanotechnology and high-performance materials. Researchers have explored the use of this compound as a building block for constructing advanced polymers and self-healing materials due to its robust molecular architecture.

In terms of synthesis, the preparation of Phenol, 4-bromo-5-methyl-2-tricyclo[3.3.1.1³,⁷]dec-1-yl involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The introduction of bromine at the para position and methyl at the meta position requires precise control over reaction conditions to ensure high yields and purity.

Recent advancements in computational chemistry have enabled researchers to model the electronic properties of this compound with unprecedented accuracy. These studies have revealed that the tricyclo[3.3.1.1³,⁷]decane moiety significantly influences the molecule's conjugation pathways and redox behavior, making it a promising candidate for use in electrochemical devices such as batteries and sensors.

Moreover, the compound's ability to form stable complexes with metal ions has opened new avenues for its application in catalysis and coordination chemistry. For instance, studies have shown that this phenolic derivative can act as a ligand in transition metal complexes, facilitating selective catalytic transformations in organic synthesis.

In conclusion, Phenol, 4-bromo-5-methyl-2-tricyclo[3.3.1.1³,⁷]dec-1-yl (CAS No: 245434-50-8) is a versatile compound with a wide range of potential applications across multiple disciplines. Its unique structural features and chemical properties make it an invaluable tool for researchers working in areas such as drug discovery, materials science, and catalysis.